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Compound of Interest

Compound Name: Cyclopentanone-2,2,5,5-d4
CAS No.: 3997-89-5
Cat. No.: B1602664
Get Quote
. J

CAS No: 3997-89-5 | Formula: CsH4D4O | Isotopic Purity: 298 atom % D[1][2][3]

Introduction: Beyond the Solvent

Cyclopentanone-2,2,5,5-d4 is not merely a solvent; it is a precision tool in structural biology
and organic synthesis. While it shares the flammability and irritant profile of its non-deuterated
parent, its value lies in its isotopic enrichment at the alpha-carbon positions.

For the researcher, the safety profile of this compound is dual-natured:
» Personnel Safety: Managing flammability and tissue irritation.[4]
» Data Safety: Preventing the thermodynamic inevitability of H/D back-exchange.

This guide synthesizes standard safety protocols with the rigorous handling required to
maintain isotopic integrity, specifically addressing the kinetic isotope effect (KIE) and NMR
simplification applications.

Physicochemical Profile
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The deuteration of the alpha-carbons significantly alters the mass density without drastically

changing the boiling point or refractive index compared to the proteo-analog.

Cyclopentanone- Cyclopentanone L
Property Significance
2,2,5,5-d4 (Proteo)
. Mass spectrometry
Molecular Weight 88.14 g/mol 84.12 g/mol )
shift (M+4)
- . Standard distillation
Boiling Point 130-131 °C 130.6 °C
protocols apply
Critical: Heavier
Density (25°C) 0.996 g/mL 0.951 g/mL phase in aqueous
extractions
] Flammable Liquid
Flash Point 30 °C (86 °F) 26 °C (79 °F)
(Cat 3)
Refractive Index 1.437 1.436 Verification of purity
. ) ) Hygroscopic (miscible
Solubility Organic solvents Organic solvents

with water)

Hazard Identification & Toxicology

Signal Word:WARNING

The primary hazards are flammability and local tissue irritation.[3][4] Unlike halogenated

solvents, it does not possess high systemic toxicity, but it is a potent defatting agent.

GHS Classifications[3][5][6]

e Flammable Liquids (Category 3): H226 - Flammable liquid and vapor.[3][4][7]

» Skin Corrosion/Irritation (Category 2): H315 - Causes skin irritation.[3][4]

o Serious Eye Damage/Irritation (Category 2A): H319 - Causes serious eye irritation.[4][7]

Exposure Response Logic
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The following workflow dictates the immediate response to exposure events.

Exposure Event

Identify Contact Type

Eye Contact Inhalation

Remove Contacts -> Fresh Air ->
Rinse Water (15m) -> Artificial Respiration
Ophthalmologist (if needed)

Remove Clothing ->
Wash Soap/Water (15m)

Seek Medical Attention
(SDS Section 4)

Click to download full resolution via product page

Figure 1: Immediate response protocols for Cyclopentanone-2,2,5,5-d4 exposure. Speed is
critical to prevent dermatitis and corneal damage.

Critical Handling: Isotopic Integrity

The Hidden Hazard: Proton Exchange While safety is paramount, the financial and scientific
risk of handling this compound is moisture-induced isotopic dilution. The deuterium atoms at
the 2,2,5,5 positions are alpha to a carbonyl group. In the presence of trace moisture (H20)
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and any base/acid catalyst, these positions undergo rapid keto-enol tautomerism, exchanging
D for H.

The Mechanism of Loss

If the bottle is left uncapped in humid air, the following degradation occurs:

Cyclopentanone-d4

(High Value) - D+ (Base/Acid Cat)

Proton Source___ o
Trace H2O it
(Contaminant)

Click to download full resolution via product page

Sl IniEeslEe + H+ (from H20) Cyclopentanone-d3h1l
(Ruined Sample)

Figure 2: Thermodynamic pathway of isotopic degradation. The alpha-protons are acidic (pKa
~16.7), making exchange facile in non-anhydrous conditions.

Protocol: The "Dry-Chain" Method

To preserve the =98 atom % D purity, follow this strict handling protocol:

o Storage: Store under an inert atmosphere (Argon or Nitrogen) in a desiccator. Tape the cap
with Parafilm.

e Transfer:
o Preferred: Use a cannula transfer or syringe technique inside a glovebox.

o Acceptable: Use a gas-tight syringe flushed with dry nitrogen. Never pour directly from the
bottle into an open vessel in high humidity.

o Glassware: All receiving glassware must be oven-dried (>120°C) for at least 2 hours prior to
use.

Spectroscopic & Synthetic Applications
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Researchers utilize Cyclopentanone-2,2,5,5-d4 primarily to simplify NMR spectra or to study
reaction mechanisms.

1. NMR Simplification: In proton NMR of cyclopentanone derivatives, the alpha-protons often
couple with beta-protons, creating complex multiplets. Using the d4 variant removes the alpha-
proton signals and the associated J-coupling, collapsing beta-proton signals into cleaner

peaks.

2. Kinetic Isotope Effect (KIE): Because the C-D bond is stronger than the C-H bond (due to
lower zero-point energy), this compound is used to determine if the breaking of the alpha-C-H
bond is the rate-determining step in a reaction (e.g., alpha-halogenation or aldol condensation).

3. Metabolic Stability: In drug discovery, incorporating deuterium at metabolic "hotspots"” (like
the alpha-carbon of a ketone) can slow down metabolism by Cytochrome P450 enzymes,
potentially extending the half-life of a drug candidate.

Emergency Response (Fire & Spills)

Scenario Protocol

Dry Sand, Alcohol-Resistant Foam, CO2z.Do
Fire Extinguishing Media NOT use a solid water jet; it may scatter the

burning liquid.

Vapors are heavier than air and may travel to
Specific Fire Hazards ignition sources. Combustion generates Carbon
Oxides (CO, CO2).

1. Eliminate all ignition sources (No

smoking/flares). 2. Absorb with inert material
Spill Cleanup (vermiculite/sand). 3. Do not use combustible

materials like sawdust. 4. Dispose of as

hazardous organic waste (Halogen-free).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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